8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol
Overview
Description
8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol is a chemical compound . It is a derivative of 1,4-benzodioxin, which has been studied for its anti-inflammatory properties .
Molecular Structure Analysis
The molecular structure of 8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol can be represented by the SMILES stringCOC1=CC(CO)=CC2=C1OCCO2 . Its empirical formula is C10H12O4 and it has a molecular weight of 196.20 . Physical And Chemical Properties Analysis
The physical and chemical properties of 8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol include a predicted boiling point of 479.6±45.0 °C . The compound is solid in form .Scientific Research Applications
Chemical Properties
“8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol” is a compound with the empirical formula C10H12O4 and a molecular weight of 196.20 . It is a derivative of 1,4-Benzodioxin, 2,3-dihydro-, which has the formula C8H8O2 and a molecular weight of 136.1479 .
Use in Switching Devices
This compound can potentially be used in a variety of applications such as switching devices . These devices are essential components in many electronic circuits, controlling the flow of electricity and protecting the circuit from damage.
Signal Transducer Receptors
Another potential application of “8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol” is in signal transducer receptors . These receptors play a crucial role in cellular communication, converting a signal from outside the cell to a functional change within the cell.
Optical Imaging Processes
This compound can also be used in optical imaging processes . Optical imaging is a technique used to visualize internal structures of the body using light, and this compound could potentially enhance the imaging process.
Synthesis of Nitrogen, Oxygen, Sulfur, and Selenium Containing Compounds
“8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol” can be used in the synthesis of various nitrogen, oxygen, sulfur, and selenium containing compounds . These compounds have a wide range of applications in chemical, agrochemical, medicinal, and pharmaceutical research.
Anticancer Agents
2,3-Dihydrobenzoxathiine derivatives, a class of compounds related to “8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol”, have been used as anticancer agents . This suggests that “8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol” could potentially have similar applications.
Antioxidants
These derivatives have also been used as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Serotonin (5-HT2C) Inhibitors
Another potential application of “8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol” is as a serotonin (5-HT2C) inhibitor . These inhibitors can be used to treat a variety of conditions, including depression, anxiety, and obesity.
Mechanism of Action
Target of Action
Similar compounds have been evaluated as α- and β- adrenergic antagonists , suggesting that this compound may also interact with adrenergic receptors.
Mode of Action
If it acts similarly to related compounds, it may bind to adrenergic receptors, blocking the action of adrenaline and noradrenaline, and thereby modulating the response of the nervous system .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methoxyphenol", "2,3-dihydrobenzoic acid", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "palladium on carbon" ], "Reaction": [ "Step 1: 4-methoxyphenol is reacted with acetic anhydride and a catalytic amount of sulfuric acid to form 4-methoxyphenyl acetate.", "Step 2: 4-methoxyphenyl acetate is then reacted with sodium hydroxide to form 4-methoxyphenol.", "Step 3: 2,3-dihydrobenzoic acid is esterified with methanol and sulfuric acid to form methyl 2,3-dihydrobenzoate.", "Step 4: Methyl 2,3-dihydrobenzoate is then hydrogenated using palladium on carbon as a catalyst to form 2,3-dihydro-1,4-benzodioxin.", "Step 5: 2,3-dihydro-1,4-benzodioxin is oxidized using hydrogen peroxide to form 8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol." ] } | |
CAS RN |
2090315-31-2 |
Product Name |
8-methoxy-2,3-dihydro-1,4-benzodioxin-6-ol |
Molecular Formula |
C9H10O4 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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